Cas no 61206-70-0 (1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]-)

• Product name: 1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]-
• CAS No: 61206-70-0
• MF: C₁₁H₁₇NO₃
• MW: 211.25758
• CID: 488473
• PubChem ID: 4379856

1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(hydroxymethyl)-2-[(phenylmethyl)amino]-
• 2-(benzylamino)-2-(hydroxymethyl)propane-1,3-diol
• SCHEMBL9172119
• DTXSID00402626
• 61206-70-0

• Inchi： InChI=1S/C11H17NO3/c13-7-11(8-14,9-15)12-6-10-4-2-1-3-5-10/h1-5,12-15H,6-9H2
• InChI Key： YBENQQPWAIFZCG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNC(CO)(CO)CO

Computed Properties

• Exact Mass: 211.12091
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 72.72